Cas no 2092067-64-4 (methyl 2-formylimidazo[1,2-a]pyridine-6-carboxylate)

• Product name: methyl 2-formylimidazo[1,2-a]pyridine-6-carboxylate
• CAS No: 2092067-64-4
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 4637039

methyl 2-formylimidazo[1,2-a]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-formylimidazo[1,2-a]pyridine-6-carboxylate

• Inchi： 1S/C10H8N2O3/c1-15-10(14)7-2-3-9-11-8(6-13)5-12(9)4-7/h2-6H,1H3
• InChI Key： QIBWYBOOALKYHU-UHFFFAOYSA-N
• SMILES： C12=NC(C=O)=CN1C=C(C(OC)=O)C=C2

Additional information on methyl 2-formylimidazo[1,2-a]pyridine-6-carboxylate

Methyl 2-formylimidazo[1,2-a]pyridine-6-carboxylate: A Comprehensive Overview

The compound Methyl 2-formylimidazo[1,2-a]pyridine-6-carboxylate (CAS No. 2092067-64-4) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds known for their unique electronic properties and structural versatility. The imidazo[1,2-a]pyridine core is a fused bicyclic structure consisting of an imidazole ring fused to a pyridine ring, which contributes to its aromatic stability and reactivity. The presence of the formyl group at position 2 and the methyl ester group at position 6 further enhances its functional diversity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of Methyl 2-formylimidazo[1,2-a]pyridine-6-carboxylate as a precursor for the synthesis of advanced materials, including coordination polymers and metal-organic frameworks (MOFs). These materials are of great interest due to their high surface area, porosity, and tunable properties, which make them ideal for applications in gas storage, catalysis, and sensing technologies. For instance, researchers have successfully utilized this compound to construct MOFs with exceptional adsorption capacities for gases such as CO₂ and CH₄. The ability of the formyl group to coordinate with metal ions plays a crucial role in these applications.

In addition to its role in materials science, Methyl 2-formylimidazo[1,2-a]pyridine-6-carboxylate has also been explored in the field of drug discovery. The imidazo[1,2-a]pyridine framework is known to exhibit bioactivity in various biological systems. Recent investigations have focused on its potential as a lead compound for developing anti-inflammatory agents and anticancer drugs. The methyl ester group at position 6 can be readily modified to introduce additional functional groups, enabling fine-tuning of pharmacokinetic properties such as solubility and bioavailability.

The synthesis of Methyl 2-formylimidazo[1,2-a]pyridine-6-carboxylate typically involves multi-step organic reactions. One common approach is the condensation of an appropriate aldehyde with an imidazopyridine derivative followed by esterification. The reaction conditions are carefully optimized to ensure high yields and selectivity. Recent advancements in catalytic methods have further improved the efficiency of these reactions, making the compound more accessible for large-scale production.

From an analytical standpoint, the characterization of Methyl 2-formylimidazo[1,2-a]pyridine-6-carboxylate relies on advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and UV-Vis spectroscopy. These techniques provide insights into the molecular structure and electronic properties of the compound. For example, NMR spectroscopy can be used to confirm the regiochemistry of the substituents on the imidazopyridine ring.

Looking ahead, the versatility of Methyl 2-formylimidazo[1,2-a]pyridine-6-carboxylate suggests that it will continue to play a pivotal role in both academic research and industrial applications. Its ability to serve as a versatile building block for constructing complex molecules makes it an invaluable tool in organic synthesis. As research progresses, new applications for this compound are likely to emerge, further solidifying its importance in the chemical sciences.